Cas no 1315-07-7 (Strontium selenide)

• Product Name: Strontium selenide
• CAS No: 1315-07-7
• MF: SeSr
• MW: 166.580001831055
• CID: 83598
• PubChem ID: 14619133
• Update Time: 2025-08-05

Strontium selenide Chemical and Physical Properties

Names and Identifiers

• Strontium selenide
• CP93129Dihydrochloride
• Strontium selenide (metals basis)
• STRONTIUM SELENIDE, 99.
• strontium selenium(2-)
• strontiumselenide(srse)
• selanylidenestrontium
• Strontium selenide, >=99.99% trace metals basis
• 1315-07-7
• Strontium selenide(SrSe)
• Strontium selenide (SrSe)

• MDL： MFCD00054059
• Inchi： 1S/Se.Sr
• InChI Key： PFNOMMSIZHKPBO-UHFFFAOYSA-N
• SMILES： [Sr]=[Se]

Computed Properties

• Exact Mass: 168.83000
• Monoisotopic Mass: 167.822136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8

Experimental Properties

• Color/Form: White powder, hexagonal system
• Density: 4.540
• Melting Point: 1600 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: -0.26830
• Solubility: Not determined

Strontium selenide Security Information

• Hazardous Material transportation number：UN 3283 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/25-33-50/53
• Safety Instruction： S20/21; S28; S45; S60; S61
• Hazardous Material Identification：
• Risk Phrases：R23/25
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals

Additional information on Strontium selenide

Strontium selenide (CAS No. 1315-07-7): A Comprehensive Overview of Its Properties and Applications

Strontium selenide, with the chemical formula SrSe, is a compound of significant interest in the fields of materials science, chemistry, and pharmaceutical research. Its unique electronic and optical properties make it a valuable material for various applications, ranging from semiconductor devices to potential uses in biomedicine. This article provides an in-depth exploration of Strontium selenide, focusing on its chemical properties, synthesis methods, and the latest research findings that highlight its potential applications.

The CAS number CAS No. 1315-07-7 uniquely identifies Strontium selenide as a distinct chemical entity. This compound belongs to the selenium chalcogenides family and is known for its cubic crystal structure, which contributes to its exceptional thermal and electrical conductivity properties. The combination of strontium and selenium atoms creates a material with a bandgap that can be tailored for specific applications, making it a promising candidate for optoelectronic devices.

In recent years, research on Strontium selenide has intensified due to its potential in various high-tech applications. One of the most notable areas of research is in the field of photovoltaics. Studies have shown that Strontium selenide can be used as a light-absorbing layer in solar cells, enhancing their efficiency. The material's ability to absorb a broad spectrum of light and its stable electronic properties make it an attractive option for next-generation solar technologies.

Another area where Strontium selenide has shown promise is in the realm of semiconductor research. The compound's unique electronic band structure allows it to be used in the development of novel transistors and diodes. Researchers are exploring ways to integrate Strontium selenide into existing semiconductor technologies to improve performance and reduce energy consumption. This could have significant implications for the electronics industry, leading to more efficient and sustainable devices.

The optical properties of Strontium selenide are also being investigated for potential applications in optoelectronics and photonics. The material's ability to emit light when stimulated by an electric current makes it suitable for use in light-emitting diodes (LEDs) and lasers. Additionally, its high transparency in certain wavelength ranges makes it ideal for optical filters and waveguides. These applications could revolutionize how we interact with light-based technologies, leading to advancements in communication systems, display technologies, and medical imaging.

Beyond its technological applications, Strontium selenide has garnered attention for its potential role in biomedicine. Selenium is an essential trace element that plays a crucial role in various biological processes. Strontium compounds have also been studied for their potential health benefits, particularly in bone health management. Combining these elements, researchers are exploring the use of Strontium selenide as a therapeutic agent or a contrast agent in medical imaging techniques. Preliminary studies suggest that this compound could have anti-inflammatory properties and might be useful in treating certain medical conditions.

The synthesis of Strontium selenide is another area of active research. Traditional methods involve the reaction of strontium compounds with selenium at high temperatures under controlled conditions. However, researchers are continuously seeking more efficient and environmentally friendly synthesis routes. Recent advancements include the use of hydrothermal methods and sol-gel techniques, which allow for better control over the crystal structure and purity of the final product. These innovations are crucial for optimizing the performance of Strontium selenide in various applications.

In conclusion, , identified by its CAS number (CAS No. 1315-07-7), is a versatile compound with a wide range of potential applications across multiple industries. Its unique physical and chemical properties make it an excellent candidate for use in solar cells, semiconductors, optoelectronic devices, and biomedicine. As research continues to uncover new ways to utilize this material, we can expect to see significant advancements that will shape the future of technology and healthcare.